Ethyl 2-amino-4-(4-cyclohexylphenyl)thiophene-3-carboxylate
Description
Ethyl 2-amino-4-(4-cyclohexylphenyl)thiophene-3-carboxylate is a biochemical used for proteomics research . It is a type of thiophene-based analog that has been of interest to scientists due to its potential as a class of biologically active compounds .
Synthesis Analysis
Thiophene derivatives, including this compound, can be synthesized by heterocyclization of various substrates . A series of ethyl-2-(substituted benzylideneamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate derivatives were synthesized using Gewald synthesis .Molecular Structure Analysis
The molecular weight of this compound is 329.46 . Thiophene is a five-membered heterocycle that contains one sulfur as a heteroatom with the formula C4H4S .Chemical Reactions Analysis
The synthesis of thiophene derivatives involves several types of reactions, including the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, resulting in aminothiophene derivatives .Future Directions
Thiophene-based analogs, including Ethyl 2-amino-4-(4-cyclohexylphenyl)thiophene-3-carboxylate, continue to be a topic of interest for medicinal chemists due to their potential biological effects . Future research may focus on improving these compounds and exploring their various applications in medicinal chemistry and material science .
Mechanism of Action
Target of Action
The primary targets of Ethyl 2-amino-4-(4-cyclohexylphenyl)thiophene-3-carboxylate are currently unknown. This compound is a biochemical used in proteomics research
Mode of Action
It’s known that the compound can be used to synthesize various amido ester derivatives . These derivatives are obtained through reactions such as the Gewald reaction and condensation with chloroacetyl chloride . The resulting compounds can then undergo cyclization with hydrazine hydrate to produce 3-aminothienopyrimidin-4-one derivatives .
Biochemical Pathways
The compound plays a role in the synthesis of thienopyrimidinones , which are known to possess antimicrobial, antitumor, and anti-inflammatory properties .
Result of Action
Some derivatives synthesized from this compound have shown moderate antihypoxic activity .
properties
IUPAC Name |
ethyl 2-amino-4-(4-cyclohexylphenyl)thiophene-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO2S/c1-2-22-19(21)17-16(12-23-18(17)20)15-10-8-14(9-11-15)13-6-4-3-5-7-13/h8-13H,2-7,20H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ALZUZJDASXBUEH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)C3CCCCC3)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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